Cas no 2228189-19-1 (2-1-(quinolin-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(quinolin-3-yl)cyclopropylacetic acid
• CAS No: 2228189-19-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6315050
• PubChem ID: 165762782
• Update Time: 2025-05-20

2-1-(quinolin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-3-yl)cyclopropylacetic acid
• 2-[1-(quinolin-3-yl)cyclopropyl]acetic acid
• EN300-1787198
• 2228189-19-1

• Inchi： 1S/C14H13NO2/c16-13(17)8-14(5-6-14)11-7-10-3-1-2-4-12(10)15-9-11/h1-4,7,9H,5-6,8H2,(H,16,17)
• InChI Key： LHGYZLYWKTZXGI-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NC3C=CC=CC=3C=2)CC1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(quinolin-3-yl)cyclopropylacetic acid

2-1-(Quinolin-3-yl)cyclopropylacetic Acid (CAS No: 2228189-19-1)

2-1-(Quinolin-3-yl)cyclopropylacetic acid is a highly specialized organic compound with the CAS registry number 2228189-19-1. This compound belongs to the class of bicyclic structures, combining the quinoline moiety with a cyclopropane ring and an acetic acid group. The structure of this compound is characterized by its unique arrangement of aromatic and aliphatic components, which contributes to its potential applications in various fields, including pharmacology, materials science, and organic synthesis.

The quinoline ring system is a well-known heterocyclic structure that has been extensively studied for its biological activity and electronic properties. In 2-1-(Quinolin-3-yl)cyclopropylacetic acid, the quinoline group is attached to a cyclopropane ring via a methylene bridge, forming a bicyclic framework. This arrangement introduces strain into the molecule, which can enhance reactivity in certain chemical reactions or confer unique physical properties suitable for specific applications.

Recent studies have highlighted the potential of quinoline-based compounds in drug discovery, particularly in the development of anticancer agents. The cyclopropane ring in this compound adds an additional layer of complexity, potentially enabling interactions with specific biological targets or enzymes. Researchers have explored the ability of such strained bicyclic systems to act as inhibitors of certain protein kinases, which are key players in cellular signaling pathways associated with cancer progression.

In addition to its pharmacological applications, 2-1-(Quinolin-3-yl)cyclopropylacetic acid has shown promise in materials science. The combination of an aromatic quinoline group and a strained cyclopropane ring can lead to unique electronic properties, making this compound a candidate for use in organic electronics or advanced materials such as semiconductors or conductive polymers.

The synthesis of quinoline-containing compounds has been an area of active research, with chemists developing innovative methods to construct such complex structures efficiently. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples of this compound, which is crucial for studying its stereochemical effects on biological activity.

Furthermore, computational studies using quantum mechanics and molecular modeling have provided insights into the electronic structure and reactivity of 2-1-(Quinolin-3-yl)cyclopropylacetic acid. These studies have revealed that the strained cyclopropane ring can act as a site for nucleophilic attack or undergo ring-opening reactions under specific conditions, offering opportunities for further functionalization and diversification of this compound.

From an environmental perspective, understanding the degradation pathways and ecological impact of quinoline derivatives is essential for their safe application in various industries. Recent research has focused on biodegradation studies to assess how such compounds interact with microbial communities and natural ecosystems.

In conclusion, 2-1-(Quinolin-3-yl)cyclopropylacetic acid (CAS No: 2228189-19-1) stands out as a versatile compound with potential applications across multiple disciplines. Its unique structure combines the aromaticity of quinoline with the strain-induced reactivity of a cyclopropane ring, making it an intriguing subject for both fundamental research and applied development.